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Introduction

Pyruvate Carboxylase (PC) is a critical mitochondrial enzyme that plays a pivotal role in cellular
metabolism by catalyzing the ATP-dependent carboxylation of pyruvate to oxaloacetate (OAA).
This anaplerotic reaction is essential for replenishing tricarboxylic acid (TCA) cycle
intermediates, supporting gluconeogenesis, lipogenesis, and neurotransmitter synthesis.[1][2]
Given its central role in metabolic reprogramming in various diseases, including cancer and
metabolic disorders, PC has emerged as a promising therapeutic target.[1][2] Pyruvate
Carboxylase-IN-1 (PC-IN-1) is a known inhibitor of this enzyme. This technical guide provides
a comprehensive overview of the publicly available data on PC-IN-1, with a focus on its
inhibitory activity and the methodologies used for its characterization.

Off-Target Profile of Pyruvate Carboxylase-IN-1

Extensive searches of publicly available scientific literature and databases did not yield any
specific data regarding the off-target effects of Pyruvate Carboxylase-IN-1. No selectivity
panels, kinase screens, or broad binding assay results have been published to characterize the
selectivity of this inhibitor. Therefore, the off-target profile of Pyruvate Carboxylase-IN-1
remains uncharacterized in the public domain. Researchers using this compound should
exercise caution and consider performing their own selectivity profiling to rule out potential
confounding effects from off-target activities.
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On-Target Activity of Pyruvate Carboxylase-IN-1

While off-target data is unavailable, the on-target activity of PC-IN-1 against Pyruvate
Carboxylase has been documented. The following table summarizes the reported quantitative
data for the inhibitory action of PC-IN-1.

Assay Type Target IC50 (pM) Cell Lines
Cell Lysate-Based PC -
o Pyruvate Carboxylase  0.204 Not specified
Activity Assay
Cell-Based PC Activity N
Pyruvate Carboxylase  0.104 Not specified
Assay
Cell Proliferation
1.741 HepG2
Assay
Cell Proliferation
8.540 HCCLM3

Assay

Signaling Pathways and Experimental Workflows

To understand the context in which PC-IN-1 acts, it is crucial to visualize the relevant metabolic
pathways and the experimental workflows used to characterize its effects.

Pyruvate Carboxylase Metabolic Pathway

The following diagram illustrates the central role of Pyruvate Carboxylase in cellular
metabolism. PC converts pyruvate to oxaloacetate, a key intermediate in the TCA cycle and a
precursor for gluconeogenesis and other biosynthetic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Pyruvate carboxylase promotes malignant transformation of papillary thyroid carcinoma
and reduces iodine uptake - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Pyruvate carboxylase and cancer progression - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Off-Target Effects of Pyruvate Carboxylase-IN-1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572706#off-target-effects-of-pyruvate-carboxylase-
in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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